Cas no 2092741-74-5 (Ethyl 1-aminoisoquinoline-4-carboxylate)

• Product Name: Ethyl 1-aminoisoquinoline-4-carboxylate
• CAS No: 2092741-74-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6125656
• PubChem ID: 131550754
• Update Time: 2025-05-19

Ethyl 1-aminoisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2092741-74-5
• EN300-6510161
• Ethyl 1-aminoisoquinoline-4-carboxylate

• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)10-7-14-11(13)9-6-4-3-5-8(9)10/h3-7H,2H2,1H3,(H2,13,14)
• InChI Key： LMUPFHQAKDUFHC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C2C=CC=CC=21)N)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 1-aminoisoquinoline-4-carboxylate

Ethyl 1-aminoisoquinoline-4-carboxylate (CAS No. 2092741-74-5): A Comprehensive Overview

Ethyl 1-aminoisoquinoline-4-carboxylate (CAS No. 2092741-74-5) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and molecular research. This compound, characterized by its complex heterocyclic structure, has garnered attention due to its potential in developing novel therapeutic agents. The detailed exploration of its chemical properties, synthesis methods, and emerging applications in medicinal chemistry provides a comprehensive understanding of its value in contemporary research.

The molecular structure of Ethyl 1-aminoisoquinoline-4-carboxylate consists of an isoquinoline core substituted with an amino group at the 1-position and a carboxylate ester at the 4-position. This unique arrangement contributes to its reactivity and makes it a valuable intermediate in organic synthesis. The presence of both basic and acidic functional groups enhances its compatibility with various chemical transformations, facilitating the development of more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds derived from isoquinoline scaffolds due to their biological activity. Studies have demonstrated that isoquinoline derivatives exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. Among these derivatives, Ethyl 1-aminoisoquinoline-4-carboxylate has been investigated for its potential role in modulating specific biological pathways. Its ability to interact with target proteins and enzymes makes it a promising candidate for further development into therapeutic drugs.

The synthesis of Ethyl 1-aminoisoquinoline-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions, cyclization processes, and esterification steps. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to optimize yield and purity. These synthetic methodologies highlight the compound's significance in industrial-scale production and laboratory research.

One of the most compelling aspects of Ethyl 1-aminoisoquinoline-4-carboxylate is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to design novel molecules with enhanced pharmacological profiles. For instance, modifications at the amino and carboxylate positions can lead to compounds with improved solubility, bioavailability, and target specificity. Such modifications are crucial for advancing drug candidates through preclinical and clinical trials.

The latest research on Ethyl 1-aminoisoquinoline-4-carboxylate has explored its potential in addressing neurological disorders. Isoquinoline derivatives have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by inhibiting aberrant protein aggregation and modulating neurotransmitter systems. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system therapies. Ongoing studies are focusing on optimizing its pharmacokinetic properties to enhance therapeutic efficacy.

In addition to neurological applications, Ethyl 1-aminoisoquinoline-4-carboxylate has been investigated for its antimicrobial properties. Research indicates that certain isoquinoline derivatives exhibit potent activity against resistant bacterial strains by interfering with bacterial cell wall synthesis or DNA replication. This finding is particularly relevant in the context of rising antibiotic resistance worldwide. Further exploration of this compound's antimicrobial spectrum could lead to the development of new antibiotics targeting multidrug-resistant pathogens.

The role of computational chemistry in studying Ethyl 1-aminoisoquinoline-4-carboxylate cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, metabolic pathways, and toxicological profiles with high accuracy. These predictions are essential for guiding experimental design and reducing the time required for drug development. By integrating computational methods with traditional experimental approaches, scientists can accelerate the discovery process significantly.

The future prospects of Ethyl 1-aminoisoquinoline-4-carboxylate are promising, with ongoing research expanding its potential applications across various therapeutic areas. Innovations in synthetic chemistry and drug delivery systems are expected to further enhance its utility in pharmaceuticals. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality. As our understanding of molecular interactions continues to grow, compounds like Ethyl 1-aminoisoquinoline-4-carboxylate will play an increasingly important role in addressing global health challenges.